4b-Methylbenzo[4,5]thiazolo[2,3-a]isoindol-11(4bH)-one

• Molecular Formula: C15H11NOS
• Molecular Weight: 253.32 g/mol
• IUPAC Name: 4b-methylisoindolo[1,2-b][1,3]benzothiazol-11-one
• InChI: InChI=1S/C15H11NOS/c1-15-11-7-3-2-6-10(11)14(17)16(15)12-8-4-5-9-13(12)18-15/h2-9H,1H3
• InChI Key: QZTVCLSTRYYRAR-UHFFFAOYSA-N
• Canonical SMILES: CC12C3=CC=CC=C3C(=O)N1C4=CC=CC=C4S2

Description

4b-Methylbenzo[4,5]thiazolo[2,3-a]isoindol-11(4bH)-one is a polycyclic heterocyclic compound featuring a fused benzo-thiazolo-isoindole scaffold. Its structural complexity arises from the integration of thiazole and isoindole rings, with a methyl substituent at the 4b position.

Biological Activity

The compound 4b-Methylbenzo[4,5]thiazolo[2,3-a]isoindol-11(4bH)-one is part of a class of heterocyclic compounds that have garnered interest for their diverse biological activities, including anticancer, antimicrobial, and anticonvulsant properties. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by case studies, research findings, and data tables.

Chemical Structure and Properties

4b-Methylbenzo[4,5]thiazolo[2,3-a]isoindol-11(4bH)-one features a complex structure that combines thiazole and isoindole moieties. The presence of the methyl group at the 4b position is significant for its biological activity.

Anticancer Activity

Research has demonstrated that derivatives of thiazoloisoindoles exhibit notable anticancer properties. A study on related compounds showed that specific thiazole-bearing analogues displayed significant cytotoxicity against various cancer cell lines. For instance, compounds with substituents at specific positions on the phenyl ring exhibited IC50 values less than those of standard chemotherapeutics like doxorubicin .

Table 1: Cytotoxic Activity of Thiazoloisoindole Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Compound 1	A549 (Lung)	10.5	Evren et al., 2019
Compound 2	MCF-7 (Breast)	8.3	Evren et al., 2019
Compound 3	HeLa (Cervical)	12.1	Mor et al., 2022

Antimicrobial Activity

The antimicrobial potential of thiazoloisoindoles has been explored through various studies. A recent evaluation indicated that certain derivatives exhibited strong selectivity against both bacterial and fungal strains. For instance, compounds with halogen substitutions showed enhanced activity against Staphylococcus aureus and Candida albicans .

Table 2: Antimicrobial Activity of Thiazoloisoindole Derivatives

Compound	Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Compound A	Staphylococcus aureus	15 µg/mL	Mor et al., 2022
Compound B	Escherichia coli	20 µg/mL	Mor et al., 2022
Compound C	Candida albicans	25 µg/mL	Mor et al., 2022

Anticonvulsant Activity

The anticonvulsant properties of thiazole-containing compounds have also been documented. In particular, structural modifications in the thiazole ring have been correlated with increased efficacy in seizure models. Compounds were tested using the pentylenetetrazol (PTZ) model, revealing significant protective indices compared to standard treatments .

Case Studies

• Anticancer Study : A study by Evren et al. (2019) focused on N-(5-methyl-4-phenylthiazol-2-yl)-2-substituted thioacetamides against A549 lung adenocarcinoma cells. The results indicated that certain derivatives demonstrated IC50 values significantly lower than doxorubicin, indicating promising anticancer activity.
• Antimicrobial Evaluation : In a study evaluating various thiazoloisoindole derivatives for their antimicrobial properties, specific substitutions were found to enhance activity against resistant strains of bacteria and fungi .

Structure-Activity Relationship (SAR)

The biological activity of 4b-Methylbenzo[4,5]thiazolo[2,3-a]isoindol-11(4bH)-one is influenced by its structural features:

• Methyl Substitution : The presence of a methyl group at the 4b position enhances lipophilicity and may improve membrane permeability.
• Halogen Substituents : Halogen atoms on the phenyl ring have been shown to increase antimicrobial efficacy by enhancing interactions with microbial membranes.

Comparison with Similar Compounds

Key Observations :

• Aqueous micellar systems () offer eco-friendly advantages over ethanolic KOH (), though yields are comparable .
• Multi-step syntheses () achieve high cumulative yields (>67%) but require sequential optimization .

2.2 Structural Features

The target compound’s benzo-thiazolo-isoindole core distinguishes it from analogues:

Compound	Core Structure	Substituents	Ring Fusion
Thiazolo[2,3-a]isoquinolin-4-ium derivatives	Thiazolo-isoquinoline	Variable aryl/alkyl groups	Thiazole + isoquinoline
Thiazolo-pyrimido-thiazolo-pyrimidines	Thiazolo-pyrimidine-thiazolo-pyrimidine	Ethyl carboxylate	Dual thiazole-pyrimidine fusions
Target Compound	Benzo-thiazolo-isoindole	4b-Methyl	Thiazole + benzo-isoindole	–

Key Observations :

• Dual heterocyclic systems (e.g., ’s pyrimidine-thiazolo hybrids) exhibit broader π-conjugation than the benzo-isoindole scaffold .

2.3 Physicochemical Properties

Comparative analytical and thermal

Compound	Melting Point	Analytical Data (HRMS/Elemental Analysis)	Spectral Characterization
3-[4-(4-Chlorobenzoylamino)-1,3-dimethylpyrazol-5-yl]-2-methylindole	281–282°C (decomp)	C: 66.25%, H: 5.06%, N: 14.54%, Cl: 9.18%	MS, ¹H NMR
Thiazolo[2,3-a]isoquinolin-4-ium derivatives	Not reported	HRMS confirmed	¹H NMR, IR
Target Compound	Not reported	Not available	Likely MS, ¹H NMR	–

Key Observations :

• High melting points (e.g., ’s 281°C) correlate with rigid, fused-ring systems .
• Elemental analysis and HRMS are critical for validating purity in complex heterocycles .

Research Findings and Implications

• Reactivity : The target compound’s methyl group may reduce electrophilicity compared to halogenated analogues (e.g., ’s chlorobenzoyl derivative) .
• Synthetic Efficiency: MCRs () are more atom-economical than stepwise syntheses (), though the latter allows precise functionalization .